Cas no 1335496-78-0 (3-Methyl-5-(1-pyrrolidinyl)Benzenamine)

• Product Name: 3-Methyl-5-(1-pyrrolidinyl)Benzenamine
• CAS No: 1335496-78-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 2113723
• Update Time: 2023-08-04

3-Methyl-5-(1-pyrrolidinyl)Benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(1-pyrrolidinyl)Benzenamine
• 3-methyl-5-(pyrrolidin-1-yl)aniline
• 3-Methyl-5-(1-pyrrolidinyl)Benzenamine

• Inchi： 1S/C11H16N2/c1-9-6-10(12)8-11(7-9)13-4-2-3-5-13/h6-8H,2-5,12H2,1H3
• InChI Key： LLLYMKXAFMGIPK-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C=C(C)C=2)N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 29.3